Cas no 1533216-09-9 (2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1533216-09-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 5824790
• PubChem ID: 83441847
• Update Time: 2025-06-11

2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid
• 2-hydroxy-3-[2-(trifluoromethyl)phenyl]propanoic acid
• 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid
• 1533216-09-9
• EN300-1451807
• SY339086
• MFCD26692888

• Inchi： 1S/C10H9F3O3/c11-10(12,13)7-4-2-1-3-6(7)5-8(14)9(15)16/h1-4,8,14H,5H2,(H,15,16)
• InChI Key： ZLJXQEKUIKKQIU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC(C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid

Recent Advances in the Study of 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid (CAS: 1533216-09-9)

The compound 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid (CAS: 1533216-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl moiety and hydroxypropanoic acid functional group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid, highlighting its efficient production via asymmetric hydrogenation of corresponding α,β-unsaturated carboxylic acids. The researchers emphasized the importance of chiral catalysts in achieving high enantiomeric purity, which is crucial for its biological activity. The study also reported a yield of over 85%, making the process scalable for industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid exhibits potent inhibitory effects on several inflammatory mediators, including COX-2 and TNF-α. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound's trifluoromethyl group enhances its binding affinity to these targets, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations indicated stable interactions with the active sites of these proteins, providing a structural basis for its efficacy.

Another significant development is the exploration of 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid as a building block for novel drug candidates. Researchers have modified its structure to create derivatives with improved pharmacokinetic properties. For instance, a 2023 study in European Journal of Medicinal Chemistry reported the synthesis of ester and amide derivatives, which showed enhanced bioavailability and prolonged half-life in preclinical models. These findings underscore the versatility of this compound in drug design.

Despite these promising results, challenges remain in the clinical translation of 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid. Issues such as metabolic stability and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool for advancing research in chemical biology and pharmaceutical sciences.

In conclusion, recent research on 2-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid (CAS: 1533216-09-9) highlights its potential as a therapeutic agent and a versatile scaffold for drug development. Continued exploration of its synthetic routes, biological mechanisms, and derivative synthesis will likely yield further insights and applications in the coming years.